Cas no 24285-73-2 (Oxazole,2-(4-chlorophenyl)-5-phenyl-)

Oxazole,2-(4-chlorophenyl)-5-phenyl- structure

24285-73-2 structure

Product Name:Oxazole,2-(4-chlorophenyl)-5-phenyl-

CAS No:24285-73-2

MF:C₁₅H₁₀ClNO

MW:255.699002742767

CID:275482

PubChem ID:259758

Update Time:2025-04-19

Oxazole,2-(4-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

- Oxazole,2-(4-chlorophenyl)-5-phenyl-
- 2-(4-chloro-phenyl)-5-phenyl-oxazole
- 2-(4-Chlorophenyl)-5-phenyloxazole
- 2-(4-Chlor-phenyl)-5-phenyl-oxazol
- 2-(4-Chlorphenyl)-5-phenyloxazol (V)
- AC1L61RS
- AC1Q1HFE
- AC1Q3ITX
- CBMicro_002830
- CTK4F3300
- NSC90301
- SureCN4885324
- SMSF0018595
- DTXSID70293508
- oxazole, 2-(4-chlorophenyl)-5-phenyl-
- NCGC00326905-01
- AB01100181-04
- EU-0007290
- NSC821732
- BIM-0002879.P001
- NSC-90301
- NSC-821732
- CB04804
- AKOS001034781
- SR-01000455543
- SR-01000455543-1
- ANIDZBXFEWCCDB-UHFFFAOYSA-N
- 2-(4-Chlorphenyl)-5-phenyloxazol
- Z56802416
- SCHEMBL4885324
- 2-(4-chlorophenyl)-5-phenyl-1,3-oxazole
- 24285-73-2
- Inchi： 1S/C15H10ClNO/c16-13-8-6-12(7-9-13)15-17-10-14(18-15)11-4-2-1-3-5-11/h1-10H
- InChI Key： ANIDZBXFEWCCDB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NC=C(C2C=CC=CC=2)O1

Computed Properties

Exact Mass: 255.0452
Monoisotopic Mass: 255.0450916g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.3
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.03

Oxazole,2-(4-chlorophenyl)-5-phenyl- Related Literature

1. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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